Cas no 2172256-88-9 (3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)morpholine)

• Product Name: 3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)morpholine
• CAS No: 2172256-88-9
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 6415304
• PubChem ID: 165748323
• Update Time: 2025-10-29

3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)morpholine
• EN300-1614463
• 2172256-88-9

• Inchi： 1S/C11H19NO/c1-6-11(4,5)12-9(2)7-13-8-10(12)3/h1,9-10H,7-8H2,2-5H3
• InChI Key： CQIHPPGCEAMTDB-UHFFFAOYSA-N
• SMILES： O1CC(C)N(C(C#C)(C)C)C(C)C1

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12.5Ų

Additional information on 3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)morpholine

Comprehensive Overview of 3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)morpholine (CAS No. 2172256-88-9)

3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)morpholine is a specialized organic compound with a unique molecular structure that combines a morpholine ring with a 2-methylbut-3-yn-2-yl substituent. This compound, identified by its CAS No. 2172256-88-9, has garnered attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate or functional additive. Its structural complexity and reactivity make it a subject of interest for synthetic chemists exploring novel heterocyclic compounds.

In recent years, the demand for morpholine derivatives has surged, driven by their versatility in drug discovery and material science. Researchers are particularly intrigued by the alkynyl group in 3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)morpholine, which offers opportunities for click chemistry applications—a hot topic in modern organic synthesis. This aligns with the growing trend of green chemistry, where efficient and sustainable synthetic methods are prioritized.

The compound’s physicochemical properties, such as solubility and stability, are critical for its potential use in formulations. Analytical techniques like HPLC and NMR spectroscopy are often employed to characterize its purity and structure. Given the rise of AI-driven drug design, computational studies on 3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)morpholine could further unlock its utility in molecular docking or QSAR modeling.

From an industrial perspective, scalability and cost-effectiveness are key considerations. Manufacturers of fine chemicals are exploring optimized routes to synthesize this compound, leveraging catalytic processes to minimize waste. This resonates with the broader push toward circular economy practices in the chemical sector.

Safety and regulatory compliance remain paramount. While 3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)morpholine is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. Its non-toxic profile under standard conditions makes it a viable candidate for further development.

In summary, 3,5-dimethyl-4-(2-methylbut-3-yn-2-yl)morpholine (CAS No. 2172256-88-9) represents a promising chemical entity with multifaceted applications. Its alignment with cutting-edge research trends—such as click chemistry, AI-aided discovery, and sustainable synthesis—positions it as a compound of significant scientific and industrial relevance.